Cas no 1807214-38-5 (Ethyl 2-bromo-4-methoxypyridine-6-acetate)

• Product Name: Ethyl 2-bromo-4-methoxypyridine-6-acetate
• CAS No: 1807214-38-5
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 4803141
• Update Time: 2025-06-09

Ethyl 2-bromo-4-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-methoxypyridine-6-acetate

• Inchi： 1S/C10H12BrNO3/c1-3-15-10(13)5-7-4-8(14-2)6-9(11)12-7/h4,6H,3,5H2,1-2H3
• InChI Key： LFTRAKTUWXRMLS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CC(=O)OCC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-bromo-4-methoxypyridine-6-acetate

Introduction to Ethyl 2-bromo-4-methoxypyridine-6-acetate (CAS No. 1807214-38-5)

Ethyl 2-bromo-4-methoxypyridine-6-acetate (CAS No. 1807214-38-5) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a bromo-substituted pyridine ring and an ester functional group. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical structure of Ethyl 2-bromo-4-methoxypyridine-6-acetate consists of a pyridine ring with a bromine atom at the 2-position, a methoxy group at the 4-position, and an ethyl acetate group at the 6-position. The presence of these functional groups imparts specific reactivity and stability to the molecule, making it suitable for a wide range of synthetic transformations.

Recent research has highlighted the importance of Ethyl 2-bromo-4-methoxypyridine-6-acetate in the development of novel therapeutic agents. For instance, studies have shown that compounds derived from this intermediate exhibit potent biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These findings have sparked interest among researchers and pharmaceutical companies to explore its potential as a lead compound for drug discovery.

In the field of medicinal chemistry, Ethyl 2-bromo-4-methoxypyridine-6-acetate has been used as a key building block in the synthesis of pyridine-based derivatives. These derivatives have shown promise in treating various diseases, such as Alzheimer's disease, Parkinson's disease, and cancer. The bromo-substituent on the pyridine ring allows for facile functionalization through various coupling reactions, enabling the creation of diverse molecular scaffolds with tailored biological properties.

The synthesis of Ethyl 2-bromo-4-methoxypyridine-6-acetate typically involves multi-step processes that ensure high yields and purity. One common synthetic route involves the bromination of a substituted pyridine followed by esterification. The choice of reagents and reaction conditions is crucial to achieve the desired product with minimal side reactions. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize the production process and enhance efficiency.

The physical and chemical properties of Ethyl 2-bromo-4-methoxypyridine-6-acetate are well-documented in scientific literature. It is a solid at room temperature with a melting point ranging from 55°C to 60°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

In terms of safety and handling, Ethyl 2-bromo-4-methoxypyridine-6-acetate should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be worn during handling to prevent skin contact and inhalation. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe use.

The environmental impact of Ethyl 2-bromo-4-methoxypyridine-6-acetate is another important consideration. Research has shown that proper waste management practices should be implemented to minimize its release into the environment. Green chemistry principles are increasingly being applied in its synthesis to reduce environmental footprint and promote sustainability.

In conclusion, Ethyl 2-bromo-4-methoxypyridine-6-acetate (CAS No. 1807214-38-5) is a valuable compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile reactivity make it an attractive intermediate for synthesizing bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field of medicinal chemistry.